Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro-

• CAS RN: 6962-73-8
• Molecular Formula: C9H10ClN
• Molecular Weight: 167.63 g/mol
• IUPAC Name: 2-chlorobicyclo[2.2.2]oct-5-ene-2-carbonitrile
• InChI: InChI=1S/C9H10ClN/c10-9(6-11)5-7-1-3-8(9)4-2-7/h1,3,7-8H,2,4-5H2
• InChI Key: UXJUGRIRUINQDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C=CC1CC2(C#N)Cl

Description

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-chloro- is a useful research compound. Its molecular formula is C9H10ClN and its molecular weight is 167.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a refluxing mixture of pyridine (14.2 g, 0.180 mol), phosphorus pentachloride (28.0 g, 0.135 mol), and chloroform (100 mL) was added drop-wise a solution of 5-cyanobicyclo[2,2,2]oct-2-ene (12 g, 90 mmol) in chloroform (50 mL). The resulting mixture was heated at reflux for 15 h, cooled, and poured onto ice. The organic layer was concentrated, and the residue was purified by chromatography on silica gel, eluting with mixtures of ethyl acetate (0.5% to 1%) in petroleum ether, to give 5-chloro-5-cyanobicyclo[2,2,2]oct-2-ene (14.3 g, 95% yield) as a white semisolid, 1H NMR (300 MHz, CDCl3) δ 1.3-1.5 (m, 3H), 2.02-2.18 (m, 2H), 2.51 (m, 1H), 2.72 (m, 1H), 3.12 (m, 1H), 6.22 (m, 1H), 6.41 (m, 1H); GCMS (m/z); 167.